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Compound of Interest

Compound Name: PRL 2915

Cat. No.: B3251364 Get Quote

For research use only. Not for human consumption.

This document provides essential guidance for the safe handling, use, and disposal of PRL-

2915 in a laboratory setting. Given the absence of a comprehensive Safety Data Sheet (SDS),

a conservative approach assuming the compound is potentially hazardous is mandatory. All

personnel must adhere to these guidelines to minimize exposure and ensure a safe research

environment.

Compound Information
PRL-2915 is a potent human somatostatin subtype 2 receptor (hsst2) antagonist. As with any

research chemical, its full toxicological properties are not yet known. Therefore, it must be

handled with care, employing universal precautions for handling chemicals of unknown toxicity.

[1][2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling PRL-2915.[3][4] The

following minimum PPE is required at all times when handling this compound.[5][6][7][8]
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

ANSI Z87.1-

compliant, chemical

splash goggles.

Protects eyes from

accidental splashes.

Safety glasses are not

sufficient.[6][9]

Face Shield
To be worn over

safety goggles.

Required when there

is a significant risk of

splashes, such as

when handling bulk

quantities or preparing

solutions.[6]

Hand Protection
Disposable Nitrile

Gloves

Double-gloving is

recommended.

Provides a barrier

against skin contact.

No single glove

material is impervious

to all chemicals, so

immediate removal

and hand washing

after contamination is

crucial.[2][6][7]

Body Protection Laboratory Coat

Fire-resistant coat

recommended if

flammable solvents

are in use.

Protects skin and

personal clothing from

contamination.[5][7]

Closed-toe Shoes
Sturdy, non-perforated

footwear.

Protects feet from

spills and falling

objects.[5][7]

Respiratory Protection Fume Hood All handling of PRL-

2915 powder and

preparation of

solutions should be

conducted in a

certified chemical

fume hood to prevent
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inhalation of aerosols

or dust.

Storage and Handling
Proper storage and handling are critical to maintaining the integrity of PRL-2915 and ensuring

laboratory safety.

Aspect Guideline

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

incompatible materials. Keep locked up and

accessible only to authorized personnel.

Handling

Always handle within a chemical fume hood.[1]

Avoid generating dust. Use appropriate tools for

weighing and transferring the solid material.

Ensure all containers are clearly labeled.[10]

Experimental Workflow
The following diagram outlines the standard procedure for safely handling PRL-2915 from

receipt to disposal.
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Caption: Workflow for Safe Handling of PRL-2915.
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Disposal Plan
As the hazards of PRL-2915 are not fully known, it should be treated as hazardous waste

unless determined otherwise by a qualified professional.

Solid Waste: Collect all unused PRL-2915 powder and any materials grossly contaminated

with it (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing PRL-2915 should be collected in a designated hazardous

waste container. Do not dispose of down the drain.[11][12][13]

Empty Containers: "RCRA empty" containers (no freestanding liquid and all material

removed that can be by normal means) should have their labels defaced and be disposed of

according to your institution's guidelines for non-hazardous waste. Containers that held

acutely hazardous materials must be triple-rinsed, with the rinsate collected as hazardous

waste.[14]

Contaminated PPE: Used gloves and other disposable PPE should be placed in a sealed

bag and disposed of as solid hazardous waste.

Always follow your institution's and local regulations for chemical waste disposal.[11][12][14]

When in doubt, treat the waste as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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